Cas no 2229426-97-3 (4-(3-chloro-2,6-difluorophenoxy)piperidine)

• Product Name: 4-(3-chloro-2,6-difluorophenoxy)piperidine
• CAS No: 2229426-97-3
• MF: C₁₁H₁₂ClF₂NO
• MW: 247.668889045715
• CID: 5953757
• PubChem ID: 165980713
• Update Time: 2025-10-05

4-(3-chloro-2,6-difluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2,6-difluorophenoxy)piperidine
• 2229426-97-3
• EN300-1976594

• Inchi： 1S/C11H12ClF2NO/c12-8-1-2-9(13)11(10(8)14)16-7-3-5-15-6-4-7/h1-2,7,15H,3-6H2
• InChI Key： XNGAMQGZAPAYIS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)OC1CCNCC1)F

Computed Properties

• Exact Mass: 247.0575480g/mol
• Monoisotopic Mass: 247.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3-chloro-2,6-difluorophenoxy)piperidine

Comprehensive Overview of 4-(3-chloro-2,6-difluorophenoxy)piperidine (CAS No. 2229426-97-3)

In the realm of specialty chemicals, 4-(3-chloro-2,6-difluorophenoxy)piperidine (CAS No. 2229426-97-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine backbone and difluorophenoxy substituents, is a subject of interest in pharmaceutical and agrochemical research. Its molecular formula, C₁₁H₁₀ClF₂NO, highlights its versatility in synthetic chemistry, making it a valuable intermediate for further derivatization.

The growing demand for fluorinated compounds in drug discovery has propelled research into 4-(3-chloro-2,6-difluorophenoxy)piperidine. Fluorine atoms are known to enhance bioavailability and metabolic stability, which explains why this compound is often explored in the context of central nervous system (CNS) drug development. Researchers are particularly interested in its potential as a building block for G-protein-coupled receptor (GPCR) modulators, a hot topic in modern pharmacology.

From an agrochemical perspective, the chloro-difluorophenoxy moiety in CAS No. 2229426-97-3 suggests utility in the design of novel herbicides or pesticides. The compound’s ability to interact with plant enzyme systems could lead to the development of more efficient crop protection agents, aligning with the global push for sustainable agriculture. This aligns with recent trends in green chemistry, where researchers seek eco-friendly alternatives to traditional agrochemicals.

Synthetic routes to 4-(3-chloro-2,6-difluorophenoxy)piperidine often involve nucleophilic aromatic substitution (SNAr) reactions, a widely studied transformation in organic chemistry. The compound’s piperidine ring can be further functionalized, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. This flexibility makes it a popular choice for medicinal chemists aiming to optimize drug candidates.

Recent advancements in high-throughput screening (HTS) and computational chemistry have further highlighted the importance of CAS No. 2229426-97-3. Virtual screening libraries frequently include this scaffold due to its favorable ligand efficiency and drug-like properties. As AI-driven drug discovery gains traction, compounds like 4-(3-chloro-2,6-difluorophenoxy)piperidine are likely to play a pivotal role in accelerating the identification of novel therapeutics.

In summary, 4-(3-chloro-2,6-difluorophenoxy)piperidine (CAS No. 2229426-97-3) represents a versatile and scientifically valuable compound with broad applications in pharmaceuticals and agrochemicals. Its structural features align with current trends in fluorine chemistry, GPCR targeting, and sustainable agrochemical development, ensuring its continued relevance in research and industry.